1-Hydroxy-4-methylcyclohexane-1-carboxylic acid

• IUPAC Name: 1-hydroxy-4-methylcyclohexane-1-carboxylic acid
• InChI: InChI=1S/C8H14O3/c1-6-2-4-8(11,5-3-6)7(9)10/h6,11H,2-5H2,1H3,(H,9,10)
• InChI Key: GPPBORVXLHFQLL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)(C(=O)O)O
• Molecular Formula: C8H14O3
• Molecular Weight: 158.19 g/mol
• CAS RN: 41248-15-1

Description

1-Hydroxy-4-methylcyclohexane-1-carboxylic acid is a chemical compound with the molecular formula C8H14O3 and a molecular weight of 158.2. It is a powder at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H14O3/c1-6-2-4-8(11,5-3-6)7(9)10/h6,11H,2-5H2,1H3,(H,9,10). This indicates that the compound has a cyclohexane ring with a hydroxy group and a carboxylic acid group attached to it.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a melting point of 136-137 degrees Celsius.

Scientific Research Applications

Organic Synthesis Applications

1-Hydroxy-4-methylcyclohexane-1-carboxylic acid plays a role in the synthesis of constrained hydroxy-α,α-disubstituted-α-amino acids, which are valuable for developing peptides with enhanced stability and biological activity. The synthesis of these amino acids involves selective transformations and confirms the potential of this compound derivatives in peptide chemistry (Avenoza, Cativiela, Fernández-Recio, & Peregrina, 1999).

Material Science and Polymer Chemistry

The compound is also significant in the synthesis and polymerization of new cyclic esters for creating hydrophilic aliphatic polyesters. These materials have applications in biodegradable polymers and medical devices, showcasing the versatility of this compound derivatives in material science (Trollsås, Lee, Mecerreyes, Löwenhielm, Möller, Miller, & Hedrick, 2000).

Chemical Analysis and Environmental Studies

In analytical chemistry, derivatives of this compound have been used to study the adsorption behaviors of cyclohexane derivatives, contributing to the analysis of aqueous solutions for organic contaminants. This research is crucial for understanding environmental exposure to various chemical compounds and enhancing analytical methodologies (Jahangir & Samuelson, 1978).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more.

Mechanism of Action

Mode of Action

Based on its structure, it may interact with its targets through hydrogen bonding or hydrophobic interactions .

Biochemical Pathways

Given its structural similarity to other cyclohexane carboxylic acids, it may be involved in similar metabolic pathways .

Pharmacokinetics

Based on its structure, it is likely to be absorbed in the gastrointestinal tract, distributed throughout the body, metabolized in the liver, and excreted in the urine .

Result of Action

Given its structural similarity to other cyclohexane carboxylic acids, it may have similar effects .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of 1-Hydroxy-4-methylcyclohexane-1-carboxylic acid. For example, extreme pH or temperature conditions could potentially affect the compound’s stability or its interaction with targets .